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Compound of Interest

Compound Name: 8-Hydroxy-3'-deoxyguanosine

Cat. No.: B15588086

An in-depth technical guide for researchers, scientists, and drug development professionals on
the core foundational research of 8-hydroxy-2'-deoxyguanosine (8-OHdG), a key biomarker of
oxidative stress.

Introduction

8-hydroxy-2'-deoxyguanosine (8-OHdG), also known as 8-ox0-7,8-dihydro-2'-deoxyguanosine
(8-0x0-dG), is a product of oxidative DNA damage and a widely recognized biomarker for
assessing the impact of oxidative stress in various biological systems.[1][2] The formation of 8-
OHdG occurs when reactive oxygen species (ROS) attack the guanine base in DNA.[3] This
lesion is mutagenic, primarily causing G:C to T:A transversion mutations if not repaired, and
has been implicated in the pathogenesis of numerous diseases, including cancer,
neurodegenerative disorders, and cardiovascular diseases.[2][4] This guide provides a
comprehensive overview of the foundational research on 8-OHdG, including its formation,
analytical detection methods, and its role in cellular signaling pathways.

Mechanism of Formation and Repair

The formation of 8-OHdG is a direct consequence of the interaction between ROS and the
guanine nucleotide in DNA. The C8 position of guanine is particularly susceptible to oxidation,
leading to the formation of this stable DNA adduct.
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The primary cellular defense against the accumulation of 8-OHdG is the Base Excision Repair
(BER) pathway. The key enzyme in this pathway is 8-oxoguanine DNA glycosylase (OGG1),
which recognizes and excises the 8-OHdG base, initiating a cascade of events to restore the
correct DNA sequence.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

recognizes and excises inserts correct

DNA with 8-0HdG 8-OHdG 0GG1 Glycosylase AP Site cleaves . (NSEUSINIPNNN Nick in DNA backbone nucleotide DNA Polymerase p IEEEEISRUTS w

Reactive Oxygen Species (ROS)

[Mitochondrial DNA (mtDNAD

Oxidized mtDNA (with 8-OHdG)

released into

4 : )
Sample Preparation \ Sytosol

S

Biological Sample
(Urine, Plasma, Tissue)

DNA Extraction

2'3-cCGAMP

(for tissue/cells)

activates

Y

Enzymatic Hydrolysis

(to nucleosides) recruits and activates
\2
Solid Phase Extraction (SPE) phosphorylates

or Ultrafiltration A2
§ ) ?
Analyticdl Detection

Y Y

Phosphorylated IRF3

translocates to

-~ =~

Y
! Nucleus )
N\ 7

~o _

Data Analysis and

Quantification Type | Interferon (IFN)

Gene Expression

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

DNA Damage (including 8-OHdG)

activates

ATM / ATR Kinases

activate

Chkl / Chk2 Kinases

activate

p53 Stabilization
and Activation

p21 Expression

Bax Expression

promotes perm

Cell Cycle Arrest

Mitochondria
Cytochrome c Release

Caspase Activation

Apoptosis

Bcl-2 (anti-apoptotic)

abilizatign inhibits permeabilization

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

4/6 Tech Support


https://www.benchchem.com/product/b15588086?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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